Cas no 1564195-16-9 (methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate)

• Product Name: methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate
• CAS No: 1564195-16-9
• MF: C₁₁H₁₀BrClO₂
• MW: 289.552901744843
• CID: 5802637
• PubChem ID: 82774766
• Update Time: 2025-11-02

methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate
• 1564195-16-9
• AKOS021092991
• EN300-1460035

• Inchi： 1S/C11H10BrClO2/c1-7(5-11(14)15-2)9-4-3-8(12)6-10(9)13/h3-6H,1-2H3/b7-5-
• InChI Key： KGURHYDSIDUWCQ-ALCCZGGFSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)/C(=C\C(=O)OC)/C

Computed Properties

• Exact Mass: 287.95527g/mol
• Monoisotopic Mass: 287.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate

Comprehensive Guide to Methyl (2Z)-3-(4-Bromo-2-chlorophenyl)but-2-enoate (CAS No. 1564195-16-9)

Methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate (CAS No. 1564195-16-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-bromo-2-chlorophenyl group, plays a critical role in the synthesis of bioactive molecules. Its unique structural properties make it a valuable intermediate for developing novel therapeutic agents and crop protection chemicals.

The compound's Z-configuration at the double bond enhances its reactivity in Diels-Alder reactions and other cycloaddition processes, which are fundamental in modern drug discovery. Researchers particularly value its electron-withdrawing substituents (bromo and chloro groups) for fine-tuning electronic properties in molecular design. Recent publications highlight its application in creating kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment.

From a synthetic chemistry perspective, methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate serves as a versatile building block. Its α,β-unsaturated ester functionality allows for diverse transformations, including nucleophilic additions and conjugate reductions. The pharmaceutical industry has shown growing interest in this compound, as evidenced by its inclusion in several patent applications for JAK/STAT pathway inhibitors – currently one of the most searched topics in medicinal chemistry forums.

The agrochemical sector utilizes this compound in developing next-generation pesticide intermediates, particularly for compounds targeting resistant pest strains. Its halogenated aromatic system contributes to improved lipid solubility and membrane permeability, crucial factors in pesticide efficacy. With increasing global focus on sustainable agriculture, researchers are investigating its derivatives as potential low-environmental-impact crop protection agents.

Analytical characterization of 1564195-16-9 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The bromo and chloro substituents produce distinctive splitting patterns in ¹H NMR spectra, while the ester carbonyl shows a characteristic signal around 170 ppm in ¹³C NMR. These features make the compound easily identifiable in complex reaction mixtures – a frequent search query among analytical chemists.

In material science, the conjugated π-system of this compound has attracted attention for potential applications in organic electronics. Its ability to participate in charge-transfer complexes makes it interesting for developing OLED materials, aligning with current industry demands for more efficient display technologies. Several research groups have published studies on its electrochemical properties in peer-reviewed journals.

The stability profile of methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate makes it suitable for long-term storage under proper conditions. Industry best practices recommend keeping it in amber glass containers at controlled temperatures to prevent potential E/Z isomerization – a common concern among purchasers of similar compounds. Stability data indicates excellent shelf life when stored away from strong oxidizers and bases.

Recent market analysis shows growing demand for halogenated phenyl derivatives like this compound, particularly in Asia-Pacific pharmaceutical markets. The compound's cost-effectiveness compared to similar building blocks contributes to its popularity. Suppliers report increasing inquiries from contract research organizations working on targeted cancer therapies, reflecting current trends in precision medicine development.

Environmental considerations for 1564195-16-9 follow standard protocols for aromatic esters. While not classified as highly hazardous, proper waste disposal procedures should be followed according to local regulations. The scientific community continues to investigate green chemistry approaches for its synthesis, responding to growing environmental consciousness in chemical manufacturing.

For researchers considering this compound, its handling precautions are similar to typical laboratory chemicals. Standard personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's physical properties (melting point, solubility, etc.) are well-documented in scientific literature, addressing another common search query among potential users.

The future outlook for methyl (2Z)-3-(4-bromo-2-chlorophenyl)but-2-enoate appears promising, with potential applications expanding into bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) – currently trending topics in drug discovery. Its structural features make it suitable for developing bifunctional molecules, a rapidly growing area in pharmaceutical research.